Cas no 25028-33-5 (2-acetyl-4-Pyridinecarboxylic acid)

2-acetyl-4-Pyridinecarboxylic acid structure
25028-33-5 structure
Product Name:2-acetyl-4-Pyridinecarboxylic acid
CAS No:25028-33-5
MF:C8H7NO3
MW:165.146082162857
CID:822841
PubChem ID:22323713
Update Time:2025-04-19

2-acetyl-4-Pyridinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-acetyl-4-Pyridinecarboxylic acid
    • 2-acetylisonicotinic acid
    • 2-acetylpyridine-4-carboxylic acid
    • 2-Acetylisonicotins?ure
    • 4-pyridinecarboxylic acid, 2-acetyl-
    • Acide 2-acétylisonicotinique
    • DA-16772
    • CS-0372935
    • DTXSID70624772
    • SB54080
    • AKOS006307535
    • 2-Acetylisonicotinicacid
    • 25028-33-5
    • SCHEMBL6236560
    • J-400235
    • Inchi: 1S/C8H7NO3/c1-5(10)7-4-6(8(11)12)2-3-9-7/h2-4H,1H3,(H,11,12)
    • InChI Key: PGIRCPYOUBOWQB-UHFFFAOYSA-N
    • SMILES: O=C(C)C1C=C(C(=O)O)C=CN=1

Computed Properties

  • Exact Mass: 165.04261
  • Monoisotopic Mass: 165.042593085g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 67.3Ų

Experimental Properties

  • Density: 1.303
  • Boiling Point: 444.408°C at 760 mmHg
  • Flash Point: 222.57°C
  • Refractive Index: 1.565
  • PSA: 67.26

2-acetyl-4-Pyridinecarboxylic acid Pricemore >>

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